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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B196450 Get Quote

An In-depth Technical Resource for Researchers, Scientists, and Drug Development

Professionals

This guide provides a comprehensive overview of commercially available (R)-Linezolid-d3, a

deuterated internal standard crucial for the accurate quantification of the antibiotic Linezolid in

research and clinical settings. The information presented herein is intended to assist

researchers in selecting appropriate reagents and implementing robust analytical

methodologies.

Introduction to (R)-Linezolid-d3
(R)-Linezolid-d3 is a stable isotope-labeled version of Linezolid, an oxazolidinone antibiotic

effective against a range of Gram-positive bacteria, including resistant strains like methicillin-

resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). In

analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) based

bioanalysis, deuterated standards such as (R)-Linezolid-d3 are indispensable. They serve as

internal standards to correct for variations in sample preparation and instrument response,

thereby ensuring the accuracy and precision of quantitative assays.[1][2][3] The deuterium

labeling on the acetyl methyl group provides a mass shift that allows for its differentiation from

the unlabeled analyte by the mass spectrometer, without significantly altering its chemical and

physical properties.
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A variety of life science and chemical suppliers offer (R)-Linezolid-d3 for research purposes.

The following table summarizes key technical specifications from several prominent vendors to

facilitate a comparative assessment.

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Chemical
Purity

Isotopic
Enrichme
nt/Purity

Available
Quantitie
s

Santa Cruz

Biotechnol

ogy

1127120-

38-0

C₁₆H₁₇D₃F

N₃O₄
340.36

Not

specified

Not

specified
Inquire

MedChem

Express

1127120-

38-0

C₁₆H₁₇D₃F

N₃O₄
340.36 ≥98%

Not

specified

1 mg, 5

mg, 10 mg

Nucleosyn
1127120-

38-0

C₁₆H₁₇D₃F

N₃O₄
340.37 95% 98%

5 mg, 10

mg, 25 mg,

bulk

BOC

Sciences

1127120-

38-0

C₁₆H₁₇D₃F

N₃O₄
340.36 ≥98%

≥99% atom

D

Not

specified

Cayman

Chemical

1127120-

38-0

C₁₆H₁₇D₃F

N₃O₄
340.4 ≥98%

>99%

deuterated

forms (d1-

d3)

500 µg, 1

mg, 5 mg

Simson

Pharma

Limited

1127120-

38-0

C₁₆H₁₇D₃F

N₃O₄
340.35

Not

specified

Not

specified
Inquire

VIVAN Life

Sciences

1127120-

38-0

C₁₆H₁₇D₃F

N₃O₄
340.36

Not

specified

Not

specified
Inquire

Experimental Protocol: Quantification of Linezolid in
Human Serum using (R)-Linezolid-d3 by LC-MS/MS
The following protocol is a synthesis of established methods for the quantification of Linezolid

in a biological matrix, employing (R)-Linezolid-d3 as an internal standard.[4][5][6]
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Materials and Reagents
(R)-Linezolid-d3 (Internal Standard, IS)

Linezolid (Analyte)

Acetonitrile (ACN), LC-MS grade

Formic acid, LC-MS grade

Ultrapure water

Human serum (blank)

Calibrators and Quality Control (QC) samples

Standard and Sample Preparation
Stock Solutions: Prepare 1 mg/mL stock solutions of Linezolid and (R)-Linezolid-d3 in a

suitable organic solvent such as methanol or DMSO.

Working Solutions:

Prepare a series of Linezolid working solutions by serially diluting the stock solution with

ACN/water (50:50, v/v) to create calibration standards.

Prepare a working solution of (R)-Linezolid-d3 at a fixed concentration (e.g., 1 µg/mL) in

ACN. This will be the protein precipitation and internal standard spiking solution.

Sample Preparation (Protein Precipitation):

To 50 µL of serum sample (calibrator, QC, or unknown), add 150 µL of the (R)-Linezolid-
d3 working solution.

Vortex mix for 30 seconds to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
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LC-MS/MS Conditions
Liquid Chromatography:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to

a high percentage to elute the analyte and IS, and then return to initial conditions for

column re-equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Linezolid: Precursor ion (Q1) m/z 338.2 → Product ion (Q3) m/z 296.2.

(R)-Linezolid-d3: Precursor ion (Q1) m/z 341.2 → Product ion (Q3) m/z 299.2.

Optimize instrument parameters such as declustering potential, collision energy, and

source temperature for maximum signal intensity.

Data Analysis
Integrate the peak areas for both Linezolid and (R)-Linezolid-d3.

Calculate the peak area ratio (Linezolid / (R)-Linezolid-d3).
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Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Linezolid in unknown samples by interpolating their peak

area ratios from the calibration curve.

Visualizing the Experimental Workflow
The following diagrams illustrate the key processes involved in utilizing (R)-Linezolid-d3 for

quantitative analysis.

Sample Preparation

LC-MS/MS Analysis Data Processing

Serum Sample
(Calibrator, QC, Unknown)

Vortex Mix

(R)-Linezolid-d3
Working Solution

Centrifuge Supernatant LC-MS/MS SystemInject Peak Area Data Calculate Peak Area Ratio
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using (R)-Linezolid-d3 as an internal standard.
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Caption: Logical flow for internal standard-based quantification of Linezolid.
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Conclusion
(R)-Linezolid-d3 is a critical tool for the accurate and reliable quantification of Linezolid in

various research applications. The commercial availability from multiple suppliers provides

researchers with options to suit their specific needs regarding purity, quantity, and cost. The

experimental protocol outlined in this guide, based on established methodologies, offers a

robust starting point for developing and validating in-house assays. By employing (R)-
Linezolid-d3 as an internal standard, researchers can significantly enhance the quality and

reproducibility of their quantitative data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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